5-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]-4-ethyl-4H-1,2,4-triazole-3-thiol
Overview
Description
The compound “5-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]-4-ethyl-4H-1,2,4-triazole-3-thiol” is a heterocyclic compound. Heterocyclic compounds are cyclic compounds with at least two different elements as atoms of ring members . In the five-membered aromatic azole chain, triazole compounds containing two carbon and three nitrogen atoms are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities .
Synthesis Analysis
The synthesis of similar compounds involves multiple steps. For instance, starting from 4-chlorobenzoic acid, 10 new 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives were synthesized in six steps . Esterification of 4-chlorobenzoic acid with methanol and subsequent hydrazination, salt formation, and cyclization afforded 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-thiol . Conversion of this intermediate into sulfonyl chloride, followed by nucleophilic attack of the amines gave the title sulfonamides .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using various techniques. For instance, geometry optimization was performed using Steepest Descent with Gasteiger–Marsili charges and a Tripos force field .Chemical Reactions Analysis
The chemical reactions of similar compounds have been studied. For instance, 4-Chlorothiophenol undergoes oxidative coupling catalyzed by iron (III)-tetra phenyl prophyrin to form disulfides .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed. For instance, 4-Chlorothiophenol has a boiling point of 205-207 °C and a melting point of 49-51 °C. It is soluble in methanol .Scientific Research Applications
Synthesis and Antimicrobial Activity
Compounds containing the 1,2,4-triazole nucleus have been synthesized and evaluated for their antimicrobial activity. For instance, derivatives synthesized from 4-amino-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol exhibited significant inhibition on bacterial and fungal growth, highlighting their potential as antimicrobial agents (Purohit, Dodiya, Ghetiya, Vekariya, & Joshi, 2011).
Protective Effects Against Oxidative Stress
Research has also focused on the protective effects of triazole derivatives against ethanol-induced oxidative stress in liver and brain tissues of mice, suggesting their possible use in preventing oxidative damage (Aktay, Tozkoparan, & Ertan, 2005).
EGFR Inhibitors for Anti-Cancer Activity
Molecular docking studies of benzimidazole derivatives bearing the 1,2,4-triazole moiety have shown potential anti-cancer activity by inhibiting the Epidermal Growth Factor Receptor (EGFR), indicating their relevance in cancer research (Karayel, 2021).
Antifungal Compound Properties
The solubility and partitioning processes of novel antifungal compounds within the 1,2,4-triazole class have been examined, revealing insights into their physicochemical properties and potential adsorption in biological media (Volkova, Levshin, & Perlovich, 2020).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
3-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]-4-ethyl-1H-1,2,4-triazole-5-thione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN4S2/c1-2-18-11(16-17-13(18)19)10-7-20-12(15-10)8-3-5-9(14)6-4-8/h3-7H,2H2,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAVRWJHZBWTYKE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NNC1=S)C2=CSC(=N2)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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